7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 7,7,9-trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C20H28N2O3/c1-14-5-7-16(8-6-14)25-10-9-22-17(23)20(21-18(22)24)12-15(2)11-19(3,4)13-20/h5-8,15H,9-13H2,1-4H3,(H,21,24)
• InChI Key: KPOFMJWJKAKUHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC2(C1)C(=O)N(C(=O)N2)CCOC3=CC=C(C=C3)C)(C)C
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a unique chemical compound that has been extensively researched in the field of medicinal chemistry. This compound has shown promising results in various scientific studies, and its potential applications in the development of new drugs have been explored.

Mechanism of Action

The mechanism of action of 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves the inhibition of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that is essential for cognitive function. The compound has also been shown to modulate the activity of certain receptors in the brain, which can lead to the improvement of cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione have been extensively studied. The compound has been shown to improve cognitive function in animal models, and it has also been shown to have neuroprotective effects. The compound has been shown to increase the levels of certain neurotransmitters in the brain, including acetylcholine and dopamine, which are essential for cognitive function. The compound has also been shown to reduce oxidative stress and inflammation in the brain, which can lead to the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione in lab experiments include its high yield and purity, as well as its potential applications in the development of new drugs. The compound has been extensively studied, and its mechanism of action and biochemical and physiological effects have been well documented. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione. One potential direction is the development of new drugs based on the structure of this compound. The compound has shown promising results in the treatment of various diseases, and further research is needed to explore its potential applications. Another potential direction is the optimization of the synthesis method of this compound, which can lead to a higher yield and lower cost. Additionally, the mechanism of action of this compound can be further studied to gain a deeper understanding of its effects on the body.

Synthesis Methods

The synthesis method of 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves the reaction of 1,3-diazaspiro[4.5]decane-2,4-dione with 4-methylphenol and 2-bromoethylamine hydrobromide. The reaction is carried out in the presence of a catalyst and under controlled conditions. The yield of the compound is high, and the purity of the product is ensured through various purification techniques.

Scientific Research Applications

The scientific research application of 7,7,9-Trimethyl-3-[2-(4-methylphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been extensively studied in the field of medicinal chemistry. This compound has shown potential in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been tested in vitro and in vivo, and the results have been promising.